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Introduction
Apelin-36 is a 36-amino acid peptide that is one of the various biologically active isoforms

derived from the cleavage of a 77-amino acid preproprotein.[1][2] It is an endogenous ligand for

the G protein-coupled receptor APJ.[1][2] The apelin/APJ system is implicated in a wide range

of physiological processes, including cardiovascular function, fluid homeostasis, and

metabolism.[1][3][4][5][6] Consequently, accurate measurement of Apelin-36 in human plasma

is of significant interest for both basic research and as a potential biomarker in various

pathological conditions such as heart failure, obesity, and diabetes.[5][6][7][8] This document

provides detailed application notes and protocols for the quantification of Apelin-36 in human

plasma.

Overview of Measurement Methods
Several analytical methods are available for the quantification of Apelin-36 in human plasma,

each with its own advantages and limitations. The most common techniques are:

Enzyme-Linked Immunosorbent Assay (ELISA): This is the most widely used method due to

its high sensitivity, simplicity, and suitability for high-throughput screening.[9][10][11]

Commercial ELISA kits are readily available for the specific detection of Apelin-36.[2][5][6][9]

[10][11][12][13][14][15][16] The majority of these kits employ a competitive immunoassay

format.[6][9][10][11][15][16]
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Radioimmunoassay (RIA): Similar to ELISA, RIA is a highly sensitive immunoassay.

However, it involves the use of radioactive isotopes, which requires specialized laboratory

facilities and safety precautions.[17][18]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers the

highest specificity and can distinguish between different apelin isoforms.[4][7][17][19][20][21]

However, it is a more complex and expensive method, and some studies have reported

challenges in detecting the low endogenous concentrations of apelin peptides in plasma.[7]

[17][18][19]

Pre-analytical Considerations: A Critical Step
The accurate measurement of Apelin-36 is highly dependent on proper sample collection and

handling due to the peptide's short half-life and susceptibility to degradation.[3][17][18]

Blood Collection: Blood should be collected in chilled tubes containing anticoagulants such

as EDTA.[11][14] The use of tubes containing protease inhibitors may also be beneficial.

Sample Processing: Samples should be processed immediately after collection.

Centrifugation should be performed at 4°C to separate plasma.[11][14]

Plasma Acidification: To improve the stability of apelin peptides, acidification of the plasma to

a pH of 2.5 immediately after separation is recommended.[17][18]

Storage: Plasma samples should be stored at -80°C if not analyzed immediately.[17]

Repeated freeze-thaw cycles should be avoided.[20]
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Method Principle Advantages Disadvantages
Typical
Sensitivity

ELISA

Competitive

Immunoassay[9]

[10][11]

High sensitivity,

high throughput,

commercially

available kits[2]

[5][6][9][10][11]

[12][13][14][15]

[16]

Potential for

cross-reactivity

with other apelin

isoforms, results

can vary

between kits[20]

10-30 pg/mL[6]

[9][11][13][15]

[16]

RIA
Competitive

Immunoassay

High

sensitivity[17][18]

Use of

radioactive

materials,

requires

specialized

facilities

fmol/L range[17]

[18]

LC-MS/MS
Mass-to-charge

ratio

High specificity,

can differentiate

isoforms[4][7][17]

[19][20][21]

Lower

throughput,

higher cost and

complexity, may

lack sensitivity

for endogenous

levels[7][17][18]

[19]

10-50 pg/mL[7]

[19]

Experimental Protocols
Protocol 1: Measurement of Apelin-36 in Human Plasma
using a Competitive ELISA Kit
This protocol is a general guideline based on the principles of commercially available

competitive ELISA kits.[6][9][10][11][15] Always refer to the specific manufacturer's instructions

provided with the kit.

Materials:
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Human Apelin-36 ELISA Kit (containing pre-coated microplate, standards, biotinylated

detection antibody, HRP-conjugate, wash buffer, substrate, and stop solution)

Human plasma samples (collected and processed as described in the pre-analytical

considerations)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Distilled or deionized water

Absorbent paper

Assay Procedure:

Reagent Preparation: Prepare all reagents, working standards, and samples as directed in

the kit manual. Bring all reagents to room temperature before use.

Standard and Sample Addition: Add a specific volume (e.g., 50 µL) of standards and

samples to the appropriate wells of the pre-coated microplate.

Biotinylated Antibody Addition: Immediately add a specific volume (e.g., 50 µL) of the

biotinylated anti-Apelin-36 antibody to each well.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit

manual (e.g., 2 hours at 37°C). During this incubation, the Apelin-36 in the sample

competes with the Apelin-36 coated on the plate for binding to the biotinylated antibody.

Washing: Aspirate the liquid from each well and wash the plate multiple times (e.g., 3-5

times) with the provided wash buffer. After the last wash, remove any remaining wash buffer

by inverting the plate and blotting it on absorbent paper.

HRP-Conjugate Addition: Add a specific volume (e.g., 100 µL) of HRP-Streptavidin conjugate

to each well.

Second Incubation: Cover the plate and incubate for the time and temperature specified in

the kit manual (e.g., 1 hour at 37°C).
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Second Washing: Repeat the washing step as described in step 5.

Substrate Addition: Add a specific volume (e.g., 90 µL) of TMB substrate solution to each

well.

Color Development: Incubate the plate in the dark at room temperature for the time specified

in the kit manual (e.g., 15-30 minutes). A blue color will develop.

Stopping the Reaction: Add a specific volume (e.g., 50 µL) of stop solution to each well. The

color will change from blue to yellow.

Absorbance Measurement: Immediately read the optical density (OD) of each well at 450 nm

using a microplate reader.

Calculation: Calculate the concentration of Apelin-36 in the samples by plotting a standard

curve of the OD values of the standards against their known concentrations. The

concentration of Apelin-36 in the samples is inversely proportional to the OD value.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1139625?utm_src=pdf-body
https://www.benchchem.com/product/b1139625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Steps

Data Analysis

Prepare Reagents & Standards

Add Standards & Samples to Plate

Prepare Plasma Samples

Add Biotinylated Antibody

Incubate

Wash

Add HRP-Conjugate

Incubate

Wash

Add Substrate

Incubate (Color Development)

Add Stop Solution

Read OD at 450nm

Calculate Concentration

Click to download full resolution via product page

Caption: Workflow for Competitive ELISA of Apelin-36.
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Caption: Simplified Apelin-36 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ahajournals.org [ahajournals.org]

2. mybiosource.com [mybiosource.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. assaygenie.com [assaygenie.com]

6. assaygenie.com [assaygenie.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1139625?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139625?utm_src=pdf-body
https://www.benchchem.com/product/b1139625?utm_src=pdf-custom-synthesis
https://www.ahajournals.org/doi/10.1161/circulationaha.109.911339
https://www.mybiosource.com/human-elisa-kits/apelin-36-ap36/705428
https://www.researchgate.net/figure/Stability-of-synthetic-peptides-under-different-storage-conditions-Apelin-36-exhibits_fig5_360531641
https://www.researchgate.net/publication/390051170_Detecting_apelin_isoforms_in_human_plasma_using_LC-MSMS
https://www.assaygenie.com/human-apelin-36-apln36-elisa-kit/
https://www.assaygenie.com/human-apelin-36-ap36-elisa-kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Liquid chromatography/tandem mass spectrometry assay for the absolute quantification of
the expected circulating apelin peptides in human plasma - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. The Apelin/APJ System: A Potential Therapeutic Target for Sepsis - PMC
[pmc.ncbi.nlm.nih.gov]

9. mybiosource.com [mybiosource.com]

10. assaygenie.com [assaygenie.com]

11. file.elabscience.com [file.elabscience.com]

12. Human apelin 36(AP36)ELISA Kit | GlycoTech Corporation [glycotech.com]

13. mybiosource.com [mybiosource.com]

14. elisabscience.com [elisabscience.com]

15. Human Apelin 36 ELISA Kit (A75200) [antibodies.com]

16. usbio.net [usbio.net]

17. On Methods for the Measurement of the Apelin Receptor Ligand Apelin - PMC
[pmc.ncbi.nlm.nih.gov]

18. researchgate.net [researchgate.net]

19. researchgate.net [researchgate.net]

20. chemrxiv.org [chemrxiv.org]

21. chemrxiv.org [chemrxiv.org]

To cite this document: BenchChem. [Measuring Apelin-36 in Human Plasma: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139625#how-to-measure-apelin-36-in-human-
plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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